2-(4-Methoxy-2,6-dimethylphenyl)-3,9-dimethyl-2H-benzo[G]indazole

• CAS No.: 90479-06-4
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-(4-methoxy-2,6-dimethylphenyl)-3,9-dimethylbenzo[g]indazole
• InChI: InChI=1S/C22H22N2O/c1-13-7-6-8-17-9-10-19-16(4)24(23-21(19)20(13)17)22-14(2)11-18(25-5)12-15(22)3/h6-12H,1-5H3
• InChI Key: AWQBYOHHCBPVSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=CC3=C(N(N=C32)C4=C(C=C(C=C4C)OC)C)C

Description

2-(4-Methoxy-2,6-dimethylphenyl)-3,9-dimethyl-2H-benzo[G]indazole is a synthetic organic compound that belongs to the class of indazole derivatives. Indazole compounds are known for their diverse pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties .

Preparation Methods

The synthesis of 2-(4-Methoxy-2,6-dimethylphenyl)-3,9-dimethyl-2H-benzo[G]indazole can be achieved through various synthetic routes. One common method involves the condensation of 4-methoxy-2,6-dimethylphenylhydrazine with 3,9-dimethyl-2H-benzo[G]indazole-2-carboxaldehyde under acidic conditions. The reaction is typically carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization .

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

2-(4-Methoxy-2,6-dimethylphenyl)-3,9-dimethyl-2H-benzo[G]indazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, where halogenation or alkylation can be achieved using reagents like N-bromosuccinimide or alkyl halides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzo